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Compound of Interest

Compound Name: 4-Nitrophenylglyoxylic acid

Cat. No.: B082383 Get Quote

The following guidelines provide essential safety and logistical information for the proper

disposal of 4-Nitrophenylglyoxylic acid, tailored for researchers, scientists, and drug

development professionals. These procedures are designed to ensure safe handling and

compliance with hazardous waste regulations.

Immediate Safety and Handling Precautions
Before beginning any disposal-related activities, it is crucial to handle 4-Nitrophenylglyoxylic
acid with appropriate personal protective equipment (PPE). This compound is categorized as a

hazardous substance, and direct contact should be avoided.

Essential PPE includes:

Eye/Face Protection: Wear chemical safety goggles or glasses that adhere to OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Skin Protection: Use chemical-impermeable gloves and wear suitable protective clothing to

prevent skin contact.[2]

Respiratory Protection: In case of dust formation or inadequate ventilation, wear a self-

contained breathing apparatus.[1]

Work Area: Ensure that eyewash stations and safety showers are readily accessible and in

close proximity to the workstation.[1] All handling should occur in a well-ventilated area,
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preferably a chemical fume hood.[1][2]

Hazard Identification Summary
4-Nitrophenylglyoxylic acid presents several health hazards. The following table summarizes

its classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class
GHS Hazard
Statement

Signal Word Pictogram

Skin

Corrosion/Irritation

H315: Causes skin

irritation.[2][3]
Warning Exclamation Mark

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation.[2][3]
Warning Exclamation Mark

Specific Target Organ

Toxicity (Single

Exposure)

H335: May cause

respiratory irritation.[2]

[3]

Warning Exclamation Mark

Step-by-Step Disposal Protocol
The primary and recommended method for disposing of 4-Nitrophenylglyoxylic acid is to

treat it as hazardous chemical waste. On-site chemical treatment or neutralization is generally

discouraged unless conducted as a final, validated step in an experimental protocol by trained

personnel and with the explicit approval of the institution's Environmental Health and Safety

(EHS) office.

Procedure for Disposal as Hazardous Waste:

Waste Identification and Segregation:

Identify the waste as "Hazardous Waste: 4-Nitrophenylglyoxylic acid."

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's EHS guidelines. Incompatible wastes must be stored separately.[4]
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Containerization:

Store the waste in a designated, compatible, and properly sealed container.[2] The original

container is often a suitable choice.

Ensure the container is made of a material compatible with acids.[5]

The container must be in good condition, with a tightly fitting cap, and kept closed except

when waste is being added.[5]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "4-
Nitrophenylglyoxylic acid."

Include the date of accumulation and any other information required by your institution or

local regulations.

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) that is under the control of the laboratory director.[4]

The storage area should be cool, dry, and well-ventilated.[1]

Store away from incompatible materials such as strong oxidizing agents and acids.[1]

Arranging for Pickup and Disposal:

Contact your institution's EHS or a licensed hazardous waste disposal contractor to

arrange for pickup.

All hazardous waste must be managed and disposed of in accordance with federal, state,

and local regulations, such as the Resource Conservation and Recovery Act (RCRA) in

the United States.[6][7][8]

Disposal of Empty Containers:
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Empty containers that held 4-Nitrophenylglyoxylic acid must also be disposed of properly.

Rinsing: Triple rinse the empty container with a suitable solvent (e.g., water or another

solvent in which the compound is soluble).

Rinsate Collection: Collect all rinsate as hazardous waste and add it to the appropriate waste

stream.[4][9]

Container Disposal: After triple rinsing, obliterate or deface the original label.[4] The

container can then typically be disposed of in the regular trash or recycling, depending on

institutional policies.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 4-Nitrophenylglyoxylic acid.
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Storage & Disposal
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4-Nitrophenylglyoxylic Acid Waste

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)
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'4-Nitrophenylglyoxylic Acid'

Select Compatible,
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Proceed to Containment

Carefully Transfer Waste
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Label Container:
'Hazardous Waste'

Chemical Name
Date

Store in Designated
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Proceed to Storage

Ensure Segregation from
Incompatible Materials

Contact EHS or Licensed
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End: Waste Collected
for Proper Disposal
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Caption: Workflow for the safe disposal of 4-Nitrophenylglyoxylic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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